Ammonium dichromate-crystal

• CAS No.: 7789-09-5
• Product Name: Ammonium dichromate-crystal
• Molecular Formula: (NH4)2Cr2O7; Cr2H8N2O7
• Molecular Weight: 252.07 g/mol
• IUPAC Name: diazanium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium
• Standard InChI: InChI=1S/2Cr.2H3N.7O/h;;2*1H3;;;;;;;/q;;;;;;;;;2*-1/p+2
• Standard InChIKey: JOSWYUNQBRPBDN-UHFFFAOYSA-P
• SMILES: [NH4+].[NH4+].[O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-]
• Canonical SMILES: [NH4+].[NH4+].[O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-]
• Colorform: Bright orange-red monoclinic prisms; Solid at 15 °C and 1 atm; Orange needles
• Density: 2.15 at 77 °F (USCG, 1999); 2.155 g/cu cm at 25 °C; 2.15 g/cm³
• Melting Point: Decomposes 180 °C
• Physical Description: Ammonium dichromate is a bright orange red crystalline solid. It is readily ignited and burns producing a voluminous green residue. If heated in a closed container, the container may rupture due to the decomposition of the material. It may also act as a strong oxidizing agent if mixed with or contaminated with combustible material. It is soluble in water.; ORANGE-TO-RED CRYSTALS.
• Description: Ammonium dichromate is a bright orange red crystalline solid. It is readily ignited and burns producing a voluminous green residue. If heated in a closed container, the container may rupture due to the decomposition of the material. It may also act as a strong oxidizing agent if mixed with or contaminated with combustible material. It is soluble in water.
• Shelf Life: Stable under recommended storage conditions.; Stable during transport.
• Solubility: 35.6 g/100 g water at 20 °C; In water (wt/wt): 15.16% at 0 °C; 26.67% at 20 °C; 36.99% at 40 °C; 46.14% at 60 °C; 54.20% at 80 °C; 60.89% at 100 °C; In water: 30.8 g/100 mL at 15 °C; 89 g/100 mL at 30 °C; Solubility in water, g/100ml at 20 °C: 36 (good)
• Synonyms: (NH4)2Cr2O7, Chromic acid diammonium salt
• PubChem Compound: 24600
• Last Modified: Nov 11 2021